Cas no 5434-96-8 ( )
structure
Product Name:
CAS No:5434-96-8
MF:C12H14N4O2
MW:246.265161991119
CID:940792
PubChem ID:336756
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile
- 2,4-diketo-9-methyl-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile
- 3-methyl-8,10-dioxo-3,9-diazaspiro[5.5]undecane-7,11-dicarbonitrile
- 9-Methyl-2,4-dioxo-3,9-diazaspiro(5.5)undecane-1,5-dicarbonitrile
- AC1L7KA0
- NSC113600
- NSC351918
- NSC-351918
- CS-0086115
- DS-009464
- 412321-76-7
- 5434-96-8
- NSC 113600
-
-
- Inchi： 1S/C12H14N4O2/c1-16-4-2-12(3-5-16)8(6-13)10(17)15-11(18)9(12)7-14/h8-9H,2-5H2,1H3,(H,15,17,18)
- InChI Key： FIESYJMSBIQRTJ-UHFFFAOYSA-N
- SMILES： O=C1C(C#N)C2(C(C#N)C(N1)=O)CCN(C)CC2
Computed Properties
- Exact Mass: 246.11182
- Monoisotopic Mass: 246.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 97Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 552.8°C at 760 mmHg
- Flash Point: 288.1°C
- Refractive Index: 1.568
- PSA: 96.99
Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5434-96-8 ( ) Related Products
- 1135-62-2(4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile)
- 4355-15-1(α,α'-Dicyano-1,1-cyclohexanediacetamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
